Cas no 91998-13-9 (4-(Perfluorononyl)oxybenzenesulfonate sodium)
91998-13-9 structure
Product Name:4-(Perfluorononyl)oxybenzenesulfonate sodium
CAS No:91998-13-9
MF:C15H4F19NaO4S
MW:664.214301109314
CID:6848859
PubChem ID:23674883
Update Time:2025-03-31
4-(Perfluorononyl)oxybenzenesulfonate sodium Chemical and Physical Properties
Names and Identifiers
-
- EINECS 261-799-1
- 4-(Perfluorononyl)oxybenzenesulfonate sodium
- NS00019155
- 91998-13-9
- sodium;4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononoxy)benzenesulfonate
- 59536-17-3
- DTXSID90897582
- Benzenesulfonic acid,4-[(heptadecafluorononen-1-yl)oxy]-,sodium salt(1:1)
- DTXCID40130714
- WEKFOCTWTWPVEG-UHFFFAOYSA-M
- AKOS015917506
-
- Inchi: 1S/C15H5F19O4S.Na/c16-7(17,8(18,19)10(22,23)12(26,27)14(30,31)32)9(20,21)11(24,25)13(28,29)15(33,34)38-5-1-3-6(4-2-5)39(35,36)37;/h1-4H,(H,35,36,37);/q;+1/p-1
- InChI Key: WEKFOCTWTWPVEG-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)OC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 663.9424591Da
- Monoisotopic Mass: 663.9424591Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 23
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 996
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8Ų
4-(Perfluorononyl)oxybenzenesulfonate sodium Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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